
Long-term stability of SRT 2104 in DMSO at
-20°C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106 Get Quote

Technical Support Center: SRT2104
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term stability of SRT2104 in DMSO when stored at -20°C. This

resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the expected long-term stability of SRT2104 in DMSO at -20°C?

A1: Based on information from various suppliers, SRT2104, when dissolved in DMSO, can be

stored at -20°C for approximately six months to several months.[1][2] For longer-term storage,

-80°C is recommended, which can extend stability for up to a year.[2] As a crystalline solid,

SRT2104 is stable for at least four years when stored at -20°C.[3][4] It is crucial to use

anhydrous DMSO for preparing stock solutions, as the presence of water can impact the

solubility and stability of the compound.[5][6]

Q2: I have stored my SRT2104 in DMSO at -20°C for over six months. Can I still use it?

A2: While the general guideline is a stability of around six months at -20°C, the actual stability

can be influenced by factors such as the quality of the DMSO, the number of freeze-thaw

cycles, and exposure to moisture and light.[2] It is highly recommended to perform a quality

control check, such as HPLC or LC-MS, to assess the purity of the stock solution before use in

critical experiments.
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Q3: My SRT2104 solution in DMSO appears to have precipitated after thawing. What should I

do?

A3: Precipitation can occur if the compound's solubility limit is exceeded or if the DMSO has

absorbed moisture.[5] To redissolve the compound, you can gently warm the vial to 37°C for 10

minutes and/or sonicate it for a short period.[1] If precipitation persists, it may indicate

compound degradation or solubility issues. It is advisable to prepare a fresh stock solution

using anhydrous DMSO.

Q4: How many freeze-thaw cycles can a solution of SRT2104 in DMSO tolerate?

A4: While specific data for SRT2104 is not available, studies on a diverse set of small

molecules have shown no significant compound loss after as many as 11 freeze-thaw cycles.

[7][8] However, to minimize potential degradation, it is best practice to prepare small aliquots of

your stock solution to avoid repeated freezing and thawing of the entire stock.

Q5: What are the potential degradation products of SRT2104 in DMSO?

A5: Specific degradation pathways of SRT2104 in DMSO under storage conditions are not

well-documented in publicly available literature. Degradation could potentially occur through

hydrolysis if water is present in the DMSO, or through oxidation. DMSO itself can degrade

under certain conditions, such as exposure to UV light in the presence of a photosensitizer.[9]

To identify any degradation products, analytical techniques like LC-MS/MS would be required.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of SRT2104 stock

solution.

1. Prepare a fresh stock

solution of SRT2104 in

anhydrous DMSO. 2. Perform

a quality control check (e.g.,

HPLC, LC-MS) on the old and

new stock solutions to

compare purity. 3. If

degradation is confirmed,

discard the old stock.

Precipitate observed in the

stock solution after thawing

1. The solution may be

supersaturated. 2. The DMSO

may have absorbed moisture,

reducing solubility.[5]

1. Gently warm the vial to 37°C

and sonicate to try and

redissolve the precipitate.[1] 2.

If the precipitate does not

dissolve, it is recommended to

prepare a fresh stock solution

using anhydrous DMSO.

Loss of compound activity

The compound may have

degraded over time or due to

improper storage.

1. Aliquot stock solutions to

minimize freeze-thaw cycles.

2. Store aliquots at -80°C for

long-term storage.[2] 3. Before

critical experiments with aged

stock solutions, validate the

compound's activity with a

fresh standard.

Quantitative Data Summary
The following table provides a summary of the stability of SRT2104 under different storage

conditions as indicated by various suppliers. Please note that these are general guidelines, and

stability can be batch and condition-dependent.
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Formulation
Storage

Temperature
Reported Stability Source

Crystalline Solid -20°C ≥ 4 years [3][4]

In DMSO -20°C ~6 months [2]

In DMSO -20°C "several months" [1]

In DMSO -80°C ~1 year [2]

Experimental Protocols
Protocol 1: Assessment of SRT2104 Stability in DMSO via HPLC

This protocol outlines a method to assess the stability of SRT2104 in a DMSO stock solution

stored at -20°C over time.

Preparation of Stock Solution:

Accurately weigh a known amount of SRT2104 crystalline solid.

Dissolve in anhydrous DMSO to a final concentration of 10 mM.

Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light

and moisture.

Storage:

Store the aliquots at -20°C.

Sample Analysis:

At designated time points (e.g., T=0, 1 month, 3 months, 6 months, 1 year), retrieve one

aliquot.

Allow the aliquot to thaw completely at room temperature.
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Prepare a dilution of the stock solution in a suitable mobile phase (e.g., acetonitrile:water

with 0.1% formic acid).

Analyze the sample by High-Performance Liquid Chromatography (HPLC) with a UV

detector.

The purity of SRT2104 is determined by comparing the peak area of the parent compound

to the total peak area of all components in the chromatogram.

Data Analysis:

Calculate the percentage of SRT2104 remaining at each time point relative to the T=0

sample.

A significant decrease in the percentage of the parent peak over time indicates

degradation.
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Caption: Troubleshooting workflow for SRT2104 stability issues.
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Caption: Simplified SIRT1 signaling pathway activated by SRT2104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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